N-(3-acetylphenyl)-2-((1-(3-(dimethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-acetylphenyl)-2-[[1-[3-(dimethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H28N4O3S/c1-15(27)16-7-4-8-17(13-16)23-20(28)14-30-21-18-9-5-10-19(18)26(22(29)24-21)12-6-11-25(2)3/h4,7-8,13H,5-6,9-12,14H2,1-3H3,(H,23,28)
• InChI Key: KYMXSPVIXRTSLX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NC(=O)N(C3=C2CCC3)CCCN(C)C
• Molecular Formula: C22H28N4O3S
• Molecular Weight: 428.5 g/mol
• CAS No.: 898434-43-0

Description

N-(3-acetylphenyl)-2-((1-(3-(dimethylamino)propyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H28N4O3S and its molecular weight is 428.55. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Derivatives and Structural Analysis

The compound has not been directly identified in the research literature available through the search. However, studies on structurally related heterocyclic derivatives offer insights into the broader field of chemical research, particularly in the synthesis and structural analysis of complex organic compounds. For instance, research on heterocyclic derivatives of guanidine highlights the formation and X-ray structure determination of related compounds, emphasizing the importance of structural analysis in understanding the properties and potential applications of such molecules (Banfield, Fallon, & Gatehouse, 1987).

Synthesis and Characterization of Derivatives

The synthesis and characterization of N-substituted derivatives illustrate the methodologies used in creating and analyzing compounds with potential therapeutic applications. For example, the synthesis of N-[3-((3-(Dimethylamino)-1-oxo-2-propenyl)phenyl]-N-ethyl acetamide from m-nitro acetophenone through a series of reactions demonstrates the complexity and precision required in organic synthesis, offering pathways for the synthesis of related compounds (Fenga, 2007).

Anticonvulsant and Antimicrobial Activities

Research on S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents, and the synthesis and antimicrobial activity of novel tetrazoles clubbed with pyrimidine, indicate the potential biological activities of structurally similar compounds. These studies highlight the therapeutic potential of heterocyclic compounds in treating diseases and infections (Severina et al., 2020), (Bhoge, Magare, & Mohite, 2021).

Analytical Methods

The development of analytical methods, such as the RP-HPLC determination of N-{3-[3-(dimethylamino)-1-oxo-2-propenyl]-phenyl} acetamide, showcases the advancements in analytical chemistry for the identification and quantification of chemical entities. These methods are crucial for ensuring the purity and concentration of compounds used in further research and potential drug development (Wei-hua, 2010).